Cas no 26488-55-1 (2-Benzothiazolamine, 6-chloro-4-nitro-)
26488-55-1 structure
Product Name:2-Benzothiazolamine, 6-chloro-4-nitro-
CAS No:26488-55-1
MF:C7H4ClN3O2S
MW:229.643558502197
CID:237786
PubChem ID:4267524
Update Time:2025-04-19
2-Benzothiazolamine, 6-chloro-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolamine, 6-chloro-4-nitro-
- 6-chloro-4-nitro-1,3-benzothiazol-2-amine
- 26488-55-1
- SCHEMBL10966407
- DTXSID30401400
-
- Inchi: 1S/C7H4ClN3O2S/c8-3-1-4(11(12)13)6-5(2-3)14-7(9)10-6/h1-2H,(H2,9,10)
- InChI Key: ZEKNJAQJEFFEHM-UHFFFAOYSA-N
- SMILES: ClC1C=C(C2=C(C=1)SC(N)=N2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 228.9712752g/mol
- Monoisotopic Mass: 228.9712752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 113Ų
2-Benzothiazolamine, 6-chloro-4-nitro- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
26488-55-1 (2-Benzothiazolamine, 6-chloro-4-nitro-) Related Products
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